Cas no 62436-68-4 (2-Propenoic acid, 2-(acetylamino)-3-phenyl-, 1-methylethyl ester, (Z)-)
62436-68-4 structure
Product Name:2-Propenoic acid, 2-(acetylamino)-3-phenyl-, 1-methylethyl ester, (Z)-
CAS No:62436-68-4
MF:C14H17NO3
MW:247.289684057236
CID:444845
PubChem ID:3249963
Update Time:2025-04-19
2-Propenoic acid, 2-(acetylamino)-3-phenyl-, 1-methylethyl ester, (Z)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 2-(acetylamino)-3-phenyl-, 1-methylethyl ester, (Z)-
- propan-2-yl 2-acetamido-3-phenylprop-2-enoate
- 62436-68-4
- DTXSID70390642
-
- Inchi: 1S/C14H17NO3/c1-10(2)18-14(17)13(15-11(3)16)9-12-7-5-4-6-8-12/h4-10H,1-3H3,(H,15,16)
- InChI Key: VVAUQGBBTUEOEI-UHFFFAOYSA-N
- SMILES: O(C(C(=CC1C=CC=CC=1)NC(C)=O)=O)C(C)C
Computed Properties
- Exact Mass: 247.12091
- Monoisotopic Mass: 247.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.4
- Topological Polar Surface Area: 55.4Ų
Experimental Properties
- PSA: 55.4
2-Propenoic acid, 2-(acetylamino)-3-phenyl-, 1-methylethyl ester, (Z)- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
62436-68-4 (2-Propenoic acid, 2-(acetylamino)-3-phenyl-, 1-methylethyl ester, (Z)-) Related Products
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